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Compound of Interest

Compound Name: Tos-PEG4-THP

Cat. No.: B2986632

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the reaction conditions and protocols for coupling the
bifunctional linker, Tos-PEG4-THP, to a drug warhead. This linker is particularly useful in the
construction of targeted therapeutics such as Antibody-Drug Conjugates (ADCs) and
Proteolysis Targeting Chimeras (PROTACS), where precise control over linker attachment is
crucial.

The Tos-PEG4-THP linker possesses two key functional groups: a tosylate (Tos) and a
tetrahydropyranyl (THP) protected alcohol. The tosyl group serves as an excellent leaving
group for nucleophilic substitution, allowing for covalent attachment to the warhead.[1][2] The
THP group is a common acid-labile protecting group for alcohols.[3] The overall process
involves two main stages: the optional deprotection of the THP group and the subsequent
coupling of the tosylated end of the PEG linker to a nucleophilic functional group on the
warhead.

Key Features of the Tos-PEG4-THP Linker:
 Bifunctionality: Allows for sequential or differential conjugation strategies.

o PEG4 Spacer: A hydrophilic polyethylene glycol spacer enhances the solubility and can
improve the pharmacokinetic properties of the final conjugate.[4][5]

» Reactive Tosyl Group: The tosyl group is highly reactive towards common nucleophiles found
on warhead molecules, such as amines, thiols, and hydroxyls, facilitating stable bond

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2986632?utm_src=pdf-interest
https://www.benchchem.com/product/b2986632?utm_src=pdf-body
https://www.benchchem.com/product/b2986632?utm_src=pdf-body
https://broadpharm.com/product-categories/peg-linkers/peg-tosylate
https://precisepeg.com/collections/peg-tosylate
https://total-synthesis.com/thp-protecting-group/
https://www.benchchem.com/product/b2986632?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Antibody_Drug_Conjugates_Using_a_PEG18_Linker.pdf
https://www.adcreview.com/news/pegs-and-antibody-drug-conjugates-a-versatile-approach/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

formation.

Experimental Workflow & Chemical Pathways

The general strategy for conjugating the Tos-PEG4-THP linker to a warhead is outlined below.
The initial step depends on the desired final structure and the available functional groups on

the warhead.
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If coupling is performed first

Warhead-Nu+-(CH2CH20)4-THP
(Coupling first)
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(Deprotection first)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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